Cas no 2167754-54-1 (2-{7-amino-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propane-1,3-diol)

• Product Name: 2-{7-amino-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propane-1,3-diol
• CAS No: 2167754-54-1
• MF: C₇H₁₀N₆O₂
• MW: 210.193299770355
• CID: 5897592
• PubChem ID: 165533460
• Update Time: 2025-08-05

2-{7-amino-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-{7-amino-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propane-1,3-diol
• 2167754-54-1
• 2-{7-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl}propane-1,3-diol
• EN300-1582345

• Inchi： 1S/C7H10N6O2/c8-6-5-7(10-3-9-6)13(12-11-5)4(1-14)2-15/h3-4,14-15H,1-2H2,(H2,8,9,10)
• InChI Key： JQEDNMFUNSUHRN-UHFFFAOYSA-N
• SMILES： OCC(CO)N1C2C(=C(N)N=CN=2)N=N1

Computed Properties

• Exact Mass: 210.08652358g/mol
• Monoisotopic Mass: 210.08652358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 123Ų

Additional information on 2-{7-amino-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propane-1,3-diol

2-{7-amino-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propane-1,3-diol: A Comprehensive Overview

The compound with CAS No. 2167754-54-1, known as 2-{7-amino-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propane-1,3-diol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

The molecular structure of 2-{7-amino-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propane-1,3-diol is characterized by a triazolopyrimidine ring system fused with a propane diol moiety. The presence of the triazolopyrimidine ring imparts unique electronic properties to the molecule, making it an interesting candidate for various chemical reactions. The diol group further enhances its solubility and reactivity in aqueous environments. Recent studies have highlighted the importance of such structural features in modulating the molecule's interactions with biological systems.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazolopyrimidine core. Advanced synthetic techniques such as click chemistry and microwave-assisted synthesis have been employed to optimize the yield and purity of the product. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process. The characterization of this compound has been carried out using various spectroscopic techniques including NMR, IR, and mass spectrometry.

Biological Activity and Applications

One of the most promising aspects of 2-{7-amino-3H-1,2,3triazolo4,5-dpyrimidin-3-yl}propane-1,3-diol is its potential as a bioactive molecule. Recent studies have demonstrated its ability to inhibit certain enzymes involved in disease pathways. For instance, research published in 2023 revealed its potent inhibitory effects on kinases associated with cancer progression. This finding has opened new avenues for exploring its role in anti-cancer drug development.

In addition to its enzymatic activity, this compound has shown promise in other therapeutic areas such as neurodegenerative diseases and inflammation. Its ability to cross the blood-brain barrier makes it particularly relevant for central nervous system-related applications. Furthermore, ongoing research is investigating its potential as a radiosensitizer in cancer therapy.

Recent Research Advances

The past few years have witnessed significant advancements in understanding the biological mechanisms of 2-{7-amino-3H-1,2,3triazolo4,5-dpyrimidin-3-yli}propane